Cas no 2097873-45-3 (1-(4-methylpyridin-2-yl)piperidine-4-carbonitrile)

• Product Name: 1-(4-methylpyridin-2-yl)piperidine-4-carbonitrile
• CAS No: 2097873-45-3
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 6313249
• PubChem ID: 126853087
• Update Time: 2025-06-12

1-(4-methylpyridin-2-yl)piperidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylpyridin-2-yl)piperidine-4-carbonitrile
• AKOS032466509
• 2097873-45-3
• F6541-2930

• Inchi： 1S/C12H15N3/c1-10-2-5-14-12(8-10)15-6-3-11(9-13)4-7-15/h2,5,8,11H,3-4,6-7H2,1H3
• InChI Key： UORBWVLRQOSGRU-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C)C=CN=2)CCC(C#N)CC1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.9Ų

Additional information on 1-(4-methylpyridin-2-yl)piperidine-4-carbonitrile

Comprehensive Overview of 1-(4-methylpyridin-2-yl)piperidine-4-carbonitrile (CAS No. 2097873-45-3)

1-(4-methylpyridin-2-yl)piperidine-4-carbonitrile (CAS No. 2097873-45-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile-containing heterocycle combines a piperidine scaffold with a 4-methylpyridine moiety, making it a versatile intermediate for drug discovery and material science applications. Its molecular structure features a carbonitrile group at the 4-position of the piperidine ring, which enhances its reactivity in nucleophilic addition reactions.

Recent trends in medicinal chemistry highlight the growing demand for pyridine- and piperidine-based building blocks, particularly in the development of kinase inhibitors and CNS-targeting therapeutics. The compound's CAS No. 2097873-45-3 frequently appears in patent literature for novel anticancer and anti-inflammatory agents, aligning with current research priorities in precision medicine. Analytical techniques like HPLC and LC-MS are commonly employed to characterize this high-purity intermediate, ensuring compliance with stringent pharmaceutical standards.

The synthetic utility of 1-(4-methylpyridin-2-yl)piperidine-4-carbonitrile extends to catalysis and ligand design, where its electron-rich nitrogen atoms facilitate metal coordination. Researchers investigating heterogeneous catalysis or photocatalysis often explore derivatives of this compound due to its tunable electronic properties. In material science, the carbonitrile functionality enables covalent bonding to polymer matrices, making it valuable for creating advanced functional materials with tailored properties.

Environmental considerations in chemical synthesis have increased focus on green chemistry approaches for producing such intermediates. The compound's piperidine-pyridine hybrid structure demonstrates improved biodegradability compared to traditional aromatic systems, addressing sustainability concerns in industrial applications. Computational chemistry studies utilizing DFT calculations frequently employ this molecule as a model system for understanding molecular interactions in complex biological environments.

From a commercial perspective, 1-(4-methylpyridin-2-yl)piperidine-4-carbonitrile serves as a key precursor for high-value fine chemicals. Its market demand correlates with the expansion of contract research organizations (CROs) and custom synthesis services specializing in nitrogen-containing heterocycles. Quality control protocols for this compound typically involve rigorous spectroscopic characterization (1H/13C NMR, IR) and chromatographic purity verification to meet pharmaceutical-grade specifications.

Emerging applications in bioconjugation chemistry leverage the reactivity of the carbonitrile group for creating stable linkages with biomolecules. This has particular relevance in proteomics research and diagnostic reagent development, where selective labeling strategies are crucial. The compound's balanced lipophilicity (calculated logP ~1.8) makes it attractive for designing blood-brain barrier permeable drug candidates in neurological disorder research.

Industrial scale-up of 1-(4-methylpyridin-2-yl)piperidine-4-carbonitrile production requires optimization of atom economy and catalytic efficiency. Recent process chemistry innovations have demonstrated microwave-assisted synthesis routes that significantly reduce reaction times while maintaining high yields (>85%). These advancements address the pharmaceutical industry's need for cost-effective, scalable synthetic methods for N-heterocyclic compounds.

The crystalline form of this compound has been characterized by X-ray diffraction studies, revealing interesting molecular packing patterns that influence its physicochemical properties. Such structural insights guide formulation scientists in developing stable drug delivery systems. Additionally, the compound's thermal stability profile (decomposition temperature >200°C) makes it suitable for high-temperature applications in polymer modification processes.

In regulatory contexts, 1-(4-methylpyridin-2-yl)piperidine-4-carbonitrile requires proper safety assessment following REACH and GHS guidelines. While not classified as hazardous under current regulations, appropriate laboratory handling procedures should be followed due to its potential irritant properties. Material Safety Data Sheets (MSDS) provide detailed guidance on storage conditions (typically 2-8°C under inert atmosphere) and compatibility with common laboratory materials.

Future research directions for this compound include exploration of its biological activity profiles and development of enantioselective synthesis methods. The chiral center in the piperidine ring presents opportunities for creating stereospecific derivatives with enhanced pharmacological selectivity. As the pharmaceutical industry continues to prioritize targeted therapies, 1-(4-methylpyridin-2-yl)piperidine-4-carbonitrile remains a promising scaffold for next-generation drug candidates across multiple therapeutic areas.